Cas no 25462-42-4 (1,3-Propanediol,2-methyl-2-(2-methylpropyl)-)

1,3-Propanediol,2-methyl-2-(2-methylpropyl)- structure
25462-42-4 structure
Product Name:1,3-Propanediol,2-methyl-2-(2-methylpropyl)-
CAS No:25462-42-4
MF:C8H18O2
MW:146.227323055267
CID:279456
PubChem ID:117511
Update Time:2025-04-19

1,3-Propanediol,2-methyl-2-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediol,2-methyl-2-(2-methylpropyl)-
    • 2-methyl-2-(2-methylpropyl)propane-1,3-diol
    • 2-Isobutyl-2-methylpropane-1,3-diol
    • 1,3-Propanediol, 2-isobutyl-2-methyl-
    • BRN 1847385
    • DTXSID70180141
    • AKOS018005550
    • SCHEMBL1614967
    • 2-Isobutyl-2-methyl-1,3-propanediol
    • 25462-42-4
    • Inchi: 1S/C8H18O2/c1-7(2)4-8(3,5-9)6-10/h7,9-10H,4-6H2,1-3H3
    • InChI Key: REQVMPVOKUHDOZ-UHFFFAOYSA-N
    • SMILES: OCC(C)(CO)CC(C)C

Computed Properties

  • Exact Mass: 146.13074
  • Monoisotopic Mass: 146.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 85.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • Density: 0.937
  • Boiling Point: 227.9°Cat760mmHg
  • Flash Point: 99.2°C
  • Refractive Index: 1.452
  • PSA: 40.46
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